Cas no 117889-62-0 (4-Isothiazolamine hydrobromide)

• Product Name: 4-Isothiazolamine hydrobromide
• CAS No: 117889-62-0
• MF: C₃H₅BrN₂S
• MW: 181.054198026657
• CID: 2118600
• Update Time: 2023-08-04

4-Isothiazolamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolamine hydrobromide

• Inchi： 1S/C3H4N2S.BrH/c4-3-1-5-6-2-3;/h1-2H,4H2;1H
• InChI Key： RALQQODGXVPEGD-UHFFFAOYSA-N
• SMILES： Br.S1C=C(C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 48.1
• Topological Polar Surface Area: 67.2